[2-(2,2-Dimethyl-propionylamino)-pyridin-3-yl]-carbamic acid tert-butyl ester
Overview
Description
“[2-(2,2-Dimethyl-propionylamino)-pyridin-3-yl]-carbamic acid tert-butyl ester” is a chemical compound with the empirical formula C15H23N3O3 and a molecular weight of 293.36 . It is provided to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The SMILES string for this compound isCC(C)(C)OC(=O)Nc1cccnc1NC(=O)C(C)(C)C
. This notation provides a way to represent the structure of the compound in a textual format.
Scientific Research Applications
Synthesis and Chemical Reactions
Diastereoselective Reactions
The compound has been utilized in diastereoselective intramolecular α-amidoalkylation reactions, which are important for asymmetric synthesis of complex molecules such as Pyrrolo[2,1-a]isoquinolines (Garcia, E., Arrasate, S., Lete, E., & Sotomayor, N., 2006).
Reactivity Studies
Research on the reactivity of oximino carbonates and carbamates of 2-pyridylacetic acid esters, which relates to the transformation of pyridine-2-carbonitrile under various conditions, includes studies involving tert-butyl esters (Kim, H. Y., Lantrip, D., & Fuchs, P., 2001).
Dimer Formation
An unexpected dimer formation from a derivative of this compound during a reaction intended to produce a specific molecular structure was observed, highlighting complex reaction pathways in organic synthesis (Parker, D., Hughes, S. A., Parker, D., & Ray, P. S., 2002).
Applications in Material Science
- Luminescent Materials: In the field of material science, this compound has been involved in the synthesis of luminescent materials, specifically in the development of Ir(III) complexes with tunable emissions for applications like data security protection (Song, Z., Liu, R., Li, Y., Shi, H., Hu, J., Cai, X., & Zhu, H., 2016).
Pharmaceutical and Medicinal Research
- Inhibitor Development: The compound has been used in the development of inhibitors, such as 5-lipoxygenase-activating protein leukotriene synthesis inhibitors. These compounds have implications in the treatment of diseases like asthma (Hutchinson, J., Li, Y., Arruda, J., Baccei, C., Bain, G., Chapman, C., Correa, L., Darlington, J., King, C., Lee, C., Lorrain, D., Prodanovich, P., Rong, H., Santini, A., Stock, N., Prasit, P., & Evans, J. F., 2009).
Other Applications
Synthetic and Crystallographic Studies
There have been synthetic and crystallographic studies of compounds structurally related to this chemical, providing insights into molecular structures and properties (Kant, R., Singh, V., & Agarwal, A., 2015).
Hydrolysis and Transesterification Studies
The compound has been studied in the context of hydrolysis and transesterification reactions of dimethyl 3-benzamidophthalates, showcasing its role in organic synthesis (Krivec, M., Perdih, F., Košmrlj, J., & Kočevar, M., 2016).
Safety and Hazards
The compound has been classified with the GHS07 pictogram, indicating that it may be harmful if swallowed, may cause allergic skin reaction, and may cause serious eye irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
tert-butyl N-[2-(2,2-dimethylpropanoylamino)pyridin-3-yl]carbamate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23N3O3/c1-14(2,3)12(19)18-11-10(8-7-9-16-11)17-13(20)21-15(4,5)6/h7-9H,1-6H3,(H,17,20)(H,16,18,19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYKDKZCRXCENOO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)NC1=C(C=CC=N1)NC(=O)OC(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23N3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401136842 | |
Record name | 1,1-Dimethylethyl N-[2-[(2,2-dimethyl-1-oxopropyl)amino]-3-pyridinyl]carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401136842 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
293.36 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1186311-23-8 | |
Record name | 1,1-Dimethylethyl N-[2-[(2,2-dimethyl-1-oxopropyl)amino]-3-pyridinyl]carbamate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1186311-23-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,1-Dimethylethyl N-[2-[(2,2-dimethyl-1-oxopropyl)amino]-3-pyridinyl]carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401136842 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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